N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H11IN2OS/c14-10-5-3-8(4-6-10)11-7-18-13(15-11)16-12(17)9-1-2-9/h3-7,9H,1-2H2,(H,15,16,17)
• InChI Key: XLJKSYPPTMIQEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)I
• Molecular Formula: C13H11IN2OS
• Molecular Weight: 370.21 g/mol

Description

“N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide” is a chemical compound with the molecular formula C10H10INO. It has a molecular weight of 287.1. The compound is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Synthesis Analysis

The synthesis of similar compounds often involves the Hantzsch method. This method is known for its speed and excellent yields in eco-friendly conditions. The synthesized compounds are usually characterized by spectral techniques such as 1H NMR, 13C NMR, FT-IR, and GCMS.

Molecular Structure Analysis

The molecular structure of “N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide” is characterized by the presence of a cyclopropane ring attached to a carboxamide group, and a thiazole ring attached to an iodophenyl group.

Physical And Chemical Properties Analysis

“N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide” is a solid compound. The compound’s InChI Code is 1S/C10H10INO/c11-8-3-5-9(6-4-8)12-10(13)7-1-2-7/h3-7H,1-2H2,(H,12,13).

Scientific Research Applications

Nanotechnology

The compound’s potential to form stable nanostructures makes it a candidate for research in the creation of nanoscale devices or sensors.

Each application leverages the unique chemical properties of “N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide”, demonstrating its versatility in scientific research. While the search results provided limited specific details, the applications listed are based on the typical roles that similar compounds play in various fields of research. For precise applications and current research involving this exact compound, access to specialized scientific databases or direct inquiry with chemical suppliers like Benchchem and Thermo Scientific would be necessary.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to act as antimicrobial agents by blocking the biosynthesis of certain bacterial lipids . In the context of antitumor activity, some thiazole derivatives have demonstrated cytotoxicity activity on human tumor cell lines .

Biochemical Pathways

Thiazole derivatives have been associated with various biological pathways due to their diverse biological activities .

Pharmacokinetics

Studies on similar thiazole derivatives have been conducted .

Result of Action

Thiazole derivatives have been associated with various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .